Cas no 1807240-19-2 (Methyl 2-chloro-3-(difluoromethoxy)benzoate)

• Product Name: Methyl 2-chloro-3-(difluoromethoxy)benzoate
• CAS No: 1807240-19-2
• MF: C₉H₇ClF₂O₃
• MW: 236.599889039993
• CID: 4953749
• Update Time: 2025-05-21

Methyl 2-chloro-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethoxy)benzoate

• Inchi： 1S/C9H7ClF2O3/c1-14-8(13)5-3-2-4-6(7(5)10)15-9(11)12/h2-4,9H,1H3
• InChI Key： HRMBDBCSVPRUTG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-chloro-3-(difluoromethoxy)benzoate

Methyl 2-chloro-3-(difluoromethoxy)benzoate: A Comprehensive Overview

Methyl 2-chloro-3-(difluoromethoxy)benzoate, with the CAS number 1807240-19-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound, often referred to as Methyl 2-chloro-3-(difluoromethoxy)benzoate, has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and materials science have further highlighted its versatility and utility.

The molecular structure of Methyl 2-chloro-3-(difluoromethoxy)benzoate consists of a benzoate backbone with specific substituents that confer distinct chemical properties. The presence of a chlorine atom at the 2-position and a difluoromethoxy group at the 3-position introduces electronic effects that influence its reactivity and stability. These substituents also play a crucial role in determining the compound's solubility, thermal stability, and optical properties, making it a valuable component in advanced materials and pharmaceutical formulations.

Recent studies have explored the synthesis of Methyl 2-chloro-3-(difluoromethoxy)benzoate through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles. These advancements have not only improved the synthesis process but also opened new avenues for its application in drug delivery systems and high-performance polymers.

In terms of applications, Methyl 2-chloro-3-(difluoromethoxy)benzoate has shown promise in the development of advanced materials, particularly in the field of optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, its ability to form stable complexes with metal ions has been exploited in catalysis, where it serves as an efficient ligand for transition metal catalysts in various organic transformations.

The environmental impact of Methyl 2-chloro-3-(difluoromethoxy)benzoate has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles, with findings suggesting that it exhibits low toxicity under standard conditions. This makes it a safer alternative to traditional compounds used in similar applications, aligning with global efforts to promote sustainable chemistry practices.

Looking ahead, the future of Methyl 2-chloro-3-(difluoromethoxy)benzoate appears bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and biomedical engineering. Its unique combination of chemical stability, electronic properties, and biocompatibility positions it as a key player in the development of next-generation materials and therapeutic agents.